Cas no 2060038-11-9 (1-(3-methylphenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(3-methylphenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060038-11-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD30487565
• CID: 5183308
• PubChem ID: 137702458
• Update Time: 2025-06-12

1-(3-methylphenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(3-methylphenyl)-3-(1-oxopropyl)-
• 1-(3-methylphenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487565
• Inchi： 1S/C15H19NO2/c1-3-14(17)13-8-5-9-16(15(13)18)12-7-4-6-11(2)10-12/h4,6-7,10,13H,3,5,8-9H2,1-2H3
• InChI Key： ZCGVBCNGYIUQEH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CCCC(C(=O)CC)C1=O

Additional information on 1-(3-methylphenyl)-3-propanoylpiperidin-2-one

Introduction to 1-(3-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060038-11-9)

1-(3-methylphenyl)-3-propanoylpiperidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2060038-11-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperidine ring, a benzene ring with a methyl substituent, and an acetyl group, which collectively contribute to its distinctive chemical behavior and biological activity.

The synthesis of 1-(3-methylphenyl)-3-propanoylpiperidin-2-one involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the piperidine moiety into the molecular framework enhances its solubility and metabolic stability, making it a promising candidate for further pharmacological investigation. The presence of the 3-methylphenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of 1-(3-methylphenyl)-3-propanoylpiperidin-2-one. Molecular modeling studies suggest that this compound may exhibit favorable binding affinities to various therapeutic targets, including those involved in neurological disorders and inflammatory conditions. These findings are particularly intriguing given the growing interest in piperidine derivatives as scaffolds for novel drug candidates.

In the context of drug discovery, 1-(3-methylphenyl)-3-propanoylpiperidin-2-one has been explored as a potential intermediate in the synthesis of more complex molecules. Its structural features make it amenable to further functionalization, allowing chemists to tailor its properties for specific therapeutic applications. For instance, modifications to the acetyl group or the methyl substituent on the phenyl ring could lead to derivatives with enhanced bioavailability or selectivity.

The compound's potential relevance extends to its role in addressing unmet medical needs. Ongoing research in medicinal chemistry has highlighted the importance of structural diversity in drug design. 1-(3-methylphenyl)-3-propanoylpiperidin-2-one exemplifies how combining different pharmacophoric elements can yield compounds with novel mechanisms of action. This approach is particularly valuable in developing treatments for multifaceted diseases where multiple targets need to be addressed simultaneously.

From a synthetic chemistry perspective, 1-(3-methylphenyl)-3-propanoylpiperidin-2-one represents an excellent example of how traditional organic transformations can be applied to create complex molecular architectures. The synthesis involves key steps such as nucleophilic substitution, condensation reactions, and cyclization processes, all of which are well-documented in organic literature. These synthetic strategies not only provide a pathway to produce this compound but also serve as valuable tools for training future chemists.

The pharmacological evaluation of 1-(3-methylphenyl)-3-propanoylpiperidin-2-one is ongoing, with initial studies focusing on its interaction with biological targets relevant to neurological disorders. Preliminary data suggest that this compound may exhibit properties similar to those of known therapeutic agents used in treating conditions such as depression and anxiety. However, further experimental validation is necessary to confirm these hypotheses and explore potential side effects or adverse reactions.

Advances in analytical techniques have also contributed to a better understanding of 1-(3-methylphenyl)-3-propanoylpiperidin-2-one's behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are crucial for optimizing synthetic routes and predicting how the compound will behave in biological systems.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the evaluation process for compounds like 1-(3-methylphenyl)-3-propanoylpiperidin-2-one. By leveraging large datasets and predictive models, researchers can quickly assess potential binding affinities, metabolic stability, and other key properties without extensive experimental work. This high-throughput approach has significantly reduced the time required to identify promising candidates for further development.

In conclusion, 1-(3-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060038-11-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.